N-(2-fluorophenyl)-3-(pyrrolidin-1-yl)propanamide

• Molecular Formula: C13H17FN2O
• Molecular Weight: 236.28 g/mol
• IUPAC Name: N-(2-fluorophenyl)-3-pyrrolidin-1-ylpropanamide
• InChI: InChI=1S/C13H17FN2O/c14-11-5-1-2-6-12(11)15-13(17)7-10-16-8-3-4-9-16/h1-2,5-6H,3-4,7-10H2,(H,15,17)
• InChI Key: NZHPWVUMRGPDRO-UHFFFAOYSA-N
• SMILES: C1CCN(C1)CCC(=O)NC2=CC=CC=C2F

Description

N-(2-fluorophenyl)-3-(pyrrolidin-1-yl)propanamide, also known as FPPP, is a chemical compound that belongs to the class of amphetamines. FPPP is a potent psychostimulant and has been used in scientific research to study its mechanism of action and its effects on the central nervous system.

Mechanism of Action

N-(2-fluorophenyl)-3-(pyrrolidin-1-yl)propanamide works by increasing the levels of dopamine, norepinephrine, and serotonin in the brain. It does this by inhibiting the reuptake of these neurotransmitters, leading to an increase in their concentration in the synaptic cleft. This results in increased stimulation of the central nervous system, leading to the psychostimulant effects of N-(2-fluorophenyl)-3-(pyrrolidin-1-yl)propanamide.
Biochemical and Physiological Effects:
N-(2-fluorophenyl)-3-(pyrrolidin-1-yl)propanamide has been found to have a number of biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, as well as cause vasoconstriction. It also increases body temperature and can cause dehydration. N-(2-fluorophenyl)-3-(pyrrolidin-1-yl)propanamide has been found to have neurotoxic effects in animal studies, leading to the degeneration of dopamine neurons.

Advantages and Limitations for Lab Experiments

N-(2-fluorophenyl)-3-(pyrrolidin-1-yl)propanamide has several advantages as a research tool. It is a potent psychostimulant and can be used to study the effects of amphetamines on the central nervous system. It has also been used to investigate the potential use of amphetamines as treatments for ADHD and narcolepsy. However, N-(2-fluorophenyl)-3-(pyrrolidin-1-yl)propanamide has limitations as a research tool. It is a controlled substance and can be difficult to obtain for research purposes. It also has potential health risks and can be neurotoxic in high doses.

Future Directions

There are several future directions for research on N-(2-fluorophenyl)-3-(pyrrolidin-1-yl)propanamide. One area of interest is the potential use of N-(2-fluorophenyl)-3-(pyrrolidin-1-yl)propanamide as a treatment for ADHD and narcolepsy. Further research is needed to investigate the safety and efficacy of N-(2-fluorophenyl)-3-(pyrrolidin-1-yl)propanamide for these conditions. Another area of interest is the neurotoxic effects of N-(2-fluorophenyl)-3-(pyrrolidin-1-yl)propanamide. More research is needed to understand the mechanisms of neurotoxicity and to develop strategies to mitigate these effects. Finally, research is needed to investigate the potential use of N-(2-fluorophenyl)-3-(pyrrolidin-1-yl)propanamide as a tool to study the effects of amphetamines on the central nervous system.

Synthesis Methods

N-(2-fluorophenyl)-3-(pyrrolidin-1-yl)propanamide can be synthesized through a multi-step procedure that involves the reaction of 2-fluoroacetophenone with pyrrolidine and then the subsequent reaction of the resulting intermediate with propanoyl chloride. The final product is obtained after purification and crystallization.

Scientific Research Applications

N-(2-fluorophenyl)-3-(pyrrolidin-1-yl)propanamide has been used in scientific research to study its effects on the central nervous system. It has been found to have potent psychostimulant effects, similar to other amphetamines such as methamphetamine and MDMA. N-(2-fluorophenyl)-3-(pyrrolidin-1-yl)propanamide has been used in animal studies to investigate its potential as a treatment for attention deficit hyperactivity disorder (ADHD) and narcolepsy.